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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the chemical composition of coal tar creosote,

a complex mixture of several hundred to potentially a thousand distinct chemicals.[1] The guide

details its primary chemical classes and presents detailed methodologies for its analysis,

tailored for a technical audience.

Introduction to Coal Tar Creosote
Creosote is a category of carbonaceous chemicals produced by the distillation of various tars.

[2] While there are different types, including wood-tar and oil-tar creosote, this guide focuses

on coal tar creosote, the most prevalent type in industrial applications such as wood

preservation.[2][3]

Coal tar creosote is a yellowish-dark green to brownish-black oily liquid obtained from the

fractional distillation of crude coal tar, typically within a boiling range of 200–400 °C.[1] Its

composition is highly variable and depends on the origin of the coal and the specific distillation

process used. Despite this variability, the major chemical constituents can be grouped into

several key classes.

Chemical Composition
Coal tar creosote is a complex mixture, but its composition is dominated by aromatic

hydrocarbons. The main classes of compounds are:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1164894?utm_src=pdf-interest
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.inchem.org/documents/cicads/cicads/cicad62.htm
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://en.wikipedia.org/wiki/Creosote
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://en.wikipedia.org/wiki/Creosote
https://www.geiconsultants.com/newsletter/mgp-reporter-august-2018/
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.inchem.org/documents/cicads/cicads/cicad62.htm
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polycyclic Aromatic Hydrocarbons (PAHs): This class is the most abundant, constituting up

to 90% of the mixture.

Phenolics (Tar Acids): These include phenols, cresols, and xylenols.

Nitrogen-Containing Heterocycles (Tar Bases): These include compounds like quinolines,

acridines, and carbazoles.

Oxygen-Containing Heterocycles: Dibenzofurans are a notable example.

Sulfur-Containing Heterocycles: Compounds such as benzothiophenes are present.

The composition can vary significantly between batches. For instance, the concentration of

benzo[a]pyrene, a well-known carcinogenic PAH, can differ by as much as 20-fold between

samples.

Chemical Class Key Compounds
Typical Concentration
Range (% by weight)

Polycyclic Aromatic

Hydrocarbons (PAHs)

Naphthalene, Phenanthrene,

Anthracene, Fluorene,

Acenaphthene, Pyrene,

Chrysene, Benzo[a]pyrene

75% - 90%

Phenolics (Tar Acids)
Phenol, Cresols (m-, p-, o-

cresol), Xylenols
2% - 17%

Nitrogen-Containing

Heterocycles (Tar Bases)
Quinoline, Acridine, Carbazole ~3%

Oxygen-Containing

Heterocycles
Dibenzofuran 2% - 4%

Sulfur-Containing Heterocycles Benzothiophenes Variable, minor component

Note: Concentrations are approximate and can vary significantly based on the source and

production process.
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Compound Concentration (% by weight)

Phenanthrene 12% - 14%

Anthracene 2% - 4%

Fluorene 2% - 4%

Acenaphthene 2% - 4%

Carbazole 2% - 4%

Naphthalene Prevailing compound in the vapor phase

Experimental Protocols for Analysis
The complexity of creosote necessitates sophisticated analytical techniques for separation and

quantification of its components. Gas chromatography coupled with mass spectrometry (GC-

MS) is the most common and powerful method.

This protocol outlines a general procedure for the analysis of PAHs in a creosote sample.

Sample Preparation:

Dilution: Accurately weigh approximately 100 mg of the creosote sample into a 10 mL

volumetric flask.

Solvent: Dissolve and dilute the sample to the mark with a suitable solvent such as

dichloromethane or toluene.

Internal Standard: Add an internal standard (e.g., deuterated PAHs like naphthalene-d8,

acenaphthene-d10, phenanthrene-d10) to the diluted sample to ensure accurate

quantification.

Filtration: Filter the diluted sample through a 0.45 µm PTFE syringe filter to remove any

particulate matter.

Instrumentation (Example GC-MS System):

Gas Chromatograph: Agilent 7890B GC or equivalent.
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Mass Spectrometer: Agilent 5977A MSD or equivalent.

Autosampler: For automated injection.

Chromatographic Conditions:

Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent non-

polar capillary column).

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Inlet: Split/splitless injector, operated in splitless mode.

Injection Volume: 1 µL.

Injector Temperature: 280 °C.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp 1: 10 °C/min to 250 °C.

Ramp 2: 5 °C/min to 320 °C, hold for 10 minutes.

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and selectivity.

Target ions for each PAH and internal standard should be pre-determined.

Data Analysis:
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Identification: Identify individual PAH compounds by comparing their retention times and

mass spectra to those of certified reference standards.

Quantification: Calculate the concentration of each analyte using the internal standard

method. A multi-point calibration curve should be generated using certified PAH standards.

Visualization of Workflows and Pathways
The following diagram illustrates a typical workflow for the chemical analysis of a creosote
sample, from sample collection to data interpretation.
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Caption: A generalized workflow for the analysis of creosote.
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Many PAHs found in creosote are known to exert their toxic and carcinogenic effects through

the activation of the Aryl Hydrocarbon Receptor (AHR) signaling pathway.
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Caption: AHR signaling pathway activated by PAHs from creosote.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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